Nano- and microfabrication for overcoming drug delivery challenges
Journal of Materials Chemistry B Pub Date: 2013-02-20 DOI: 10.1039/C3TB00048F
Abstract
This highlight article describes current nano- and microfabrication techniques for creating
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Journal Nameļ¼Journal of Materials Chemistry B
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CAS no.: 101870-60-4
